Cas no 126057-99-6 (2,4,6-Heptatrienoic acid, 2-cyano-7-phenyl-)
126057-99-6 structure
Product Name:2,4,6-Heptatrienoic acid, 2-cyano-7-phenyl-
CAS No:126057-99-6
MF:C14H11NO2
MW:225.242643594742
CID:1219014
Update Time:2024-08-05
2,4,6-Heptatrienoic acid, 2-cyano-7-phenyl- Chemical and Physical Properties
Names and Identifiers
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- 2,4,6-Heptatrienoic acid, 2-cyano-7-phenyl-
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- Inchi: 1S/C14H11NO2/c15-11-13(14(16)17)10-6-2-5-9-12-7-3-1-4-8-12/h1-10H,(H,16,17)
- InChI Key: HOTXRDAJWTULIQ-UHFFFAOYSA-N
- SMILES: C(O)(=O)C(C#N)=CC=CC=CC1=CC=CC=C1
Computed Properties
- Exact Mass: 253.11035
Experimental Properties
- Density: 1.198±0.06 g/cm3(Predicted)
- Melting Point: 227-228 °C (decomp)
- Boiling Point: 454.1±45.0 °C(Predicted)
- PSA: 50.09
- pka: 1.46±0.19(Predicted)
2,4,6-Heptatrienoic acid, 2-cyano-7-phenyl- Related Literature
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Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
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2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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